Cas no 88594-81-4 (3-Pyridinecarboxamide, 5-(4-cyanophenyl)-1,2-dihydro-6-methyl-2-oxo-)

• Product Name: 3-Pyridinecarboxamide, 5-(4-cyanophenyl)-1,2-dihydro-6-methyl-2-oxo-
• CAS No: 88594-81-4
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 627587
• PubChem ID: 71318897
• Update Time: 2025-04-19

3-Pyridinecarboxamide, 5-(4-cyanophenyl)-1,2-dihydro-6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 5-(4-cyanophenyl)-1,2-dihydro-6-methyl-2-oxo-
• 5-(4-cyanophenyl)-6-methyl-2-oxo-1H-pyridine-3-carboxamide
• 5-(4-Cyanophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• DTXSID40748954
• 88594-81-4

• Inchi： 1S/C14H11N3O2/c1-8-11(6-12(13(16)18)14(19)17-8)10-4-2-9(7-15)3-5-10/h2-6H,1H3,(H2,16,18)(H,17,19)
• InChI Key： HBTBTUYZBBXODO-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=O)=CC(C2C=CC(C#N)=CC=2)=C(C)N1

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96Ų